5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]thiophene-2-carboxylic acid

• IUPAC Name: 5-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C21H17NO4S/c23-20(24)19-10-9-13(27-19)11-22-21(25)26-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18H,11-12H2,(H,22,25)(H,23,24)
• InChI Key: FTPSFRLVPGNHGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC4=CC=C(S4)C(=O)O
• Molecular Formula: C21H17NO4S
• Molecular Weight: 379.4 g/mol
• CAS RN: 476362-75-1

Description

This compound is a derivative of thiophene-2-carboxylic acid. It has a molecular weight of 379.44. The IUPAC name for this compound is 5-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)thiophene-2-carboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C21H17NO4S/c23-20(24)19-10-9-13(27-19)11-22-21(25)26-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,18H,11-12H2,(H,22,25)(H,23,24). This code provides a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 194-196°C. It is stored at room temperature.

Scientific Research Applications

Synthesis of Novel Compounds and Antimicrobial Activity

Research has shown that derivatives of 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile, which share a structural resemblance with 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]thiophene-2-carboxylic acid, have been synthesized and demonstrated significant antimicrobial activity. These novel Schiff bases exhibit particularly high activity, indicating their potential in antimicrobial applications (Puthran et al., 2019).

Enzyme-Activated Surfactants for Nanomaterials

N-Fluorenyl-9-methoxycarbonyl-protected amino acids, closely related to the chemical structure , have been utilized as surfactants for carbon nanotubes. These compounds can be converted into enzyme-activated surfactants, creating homogeneous aqueous nanotube dispersions under constant and physiological conditions, suggesting their use in biomedical applications (Cousins et al., 2009).

Reversible Protecting Group in Peptide Synthesis

In the field of peptide synthesis, N,O-Bis-Fmoc (fluoren-9-ylmethoxycarbonyl) derivatives of Nα-(2-hydroxy-4-methoxybenzyl)amino acids, which are structurally similar to the compound , have been used as intermediates. These derivatives are crucial for preparing peptides with reversibly protected peptide bonds, aiding in the synthesis of complex peptide sequences (Johnson et al., 1993).

Fluorophores in Biomedical Analysis

Compounds like 6-Methoxy-4-quinolone, derived from similar chemical structures, have been identified as novel fluorophores with strong fluorescence in a wide pH range in aqueous media. These properties make them suitable for biomedical analysis, particularly as fluorescent labeling reagents (Hirano et al., 2004).

Anti-Proliferative Activity and Tumor Cell Selectivity

Derivatives of 2-amino-3-methylcarboxylate thiophene, structurally related to the compound, have demonstrated pronounced anti-proliferative activity and selectivity against specific tumor cell types, like leukemia/lymphoma and prostate cancer cells. This suggests their potential as novel tumor-selective therapeutic agents (Thomas et al., 2017).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may be harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.